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Compound of Interest

Compound Name: 2-Bromo-3-fluoro-6-nitroaniline

Cat. No.: B170609 Get Quote

An In-depth Technical Guide to 2-Bromo-3-fluoro-6-nitroaniline

This technical guide provides a comprehensive overview of the molecular structure, properties,

and key data for 2-Bromo-3-fluoro-6-nitroaniline, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
2-Bromo-3-fluoro-6-nitroaniline is a substituted aniline derivative. Its chemical structure

incorporates a bromine atom, a fluorine atom, and a nitro group attached to the aniline core,

making it a valuable building block in organic synthesis.

Compound Identification
The following table summarizes the key identifiers for 2-Bromo-3-fluoro-6-nitroaniline.

Identifier Value

IUPAC Name 2-Bromo-3-fluoro-6-nitroaniline

Synonyms 2-Amino-3-bromo-4-fluoronitrobenzene[1]

CAS Number 1218764-80-7[1]

Physicochemical Properties
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Key quantitative data regarding the physicochemical properties of 2-Bromo-3-fluoro-6-
nitroaniline are presented below.

Property Value Source

Molecular Formula C₆H₄BrFN₂O₂ [1][2]

Molecular Weight 235.01 g/mol [1][2]

Appearance Bright yellow solid [1]

Purity 97% [1]

Storage Temperature 2-8℃ [2]

Logical Relationship of Chemical Identifiers
The diagram below illustrates the interconnectedness of the primary identifiers for 2-Bromo-3-
fluoro-6-nitroaniline.

2-Bromo-3-fluoro-6-nitroaniline CAS: 1218764-80-7

Molecular Formula C₆H₄BrFN₂O₂

Molecular Weight 235.01 g/mol

Synonym 2-Amino-3-bromo-4-fluoronitrobenzene

Click to download full resolution via product page

Caption: Logical map of 2-Bromo-3-fluoro-6-nitroaniline identifiers.

Experimental Protocols
While specific experimental protocols for the synthesis of 2-Bromo-3-fluoro-6-nitroaniline are

not readily available in the provided search results, a plausible synthetic route can be inferred
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from procedures for structurally similar compounds, such as 2-bromo-6-nitroaniline. The

following is a proposed methodology based on analogous reactions.

Proposed Synthesis of 2-Bromo-3-fluoro-6-nitroaniline
This proposed synthesis involves the amination of a suitable precursor, 1,2-dibromo-3-fluoro-6-

nitrobenzene, by adapting a known procedure for a similar compound.

Reaction Scheme:

1-bromo-2-fluoro-3-nitrobenzene + NH₃/CH₃OH → 2-Bromo-6-nitroaniline

This reaction scheme is for a similar, non-fluorinated compound and is provided for illustrative

purposes.

Materials and Reagents:

1,2-Dibromo-3-fluoro-6-nitrobenzene (precursor)

Ammonia in Methanol (7 M solution)

Ethyl acetate

Water

Brine solution

Anhydrous sodium sulfate

Procedure:

A mixture of 1,2-dibromo-3-fluoro-6-nitrobenzene and a 7 M solution of ammonia in methanol

would be placed in a sealed tube.

The sealed tube is then heated to 100°C for approximately 16 hours with continuous stirring.

After the reaction period, the solvent would be removed under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b170609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting residue is dissolved in water and then extracted multiple times with ethyl

acetate.

The combined organic layers are washed with brine.

The washed organic layer is dried over anhydrous sodium sulfate.

The solvent is evaporated to yield the crude product, 2-Bromo-3-fluoro-6-nitroaniline.

Further purification could be achieved through recrystallization or column chromatography.

Disclaimer: This is a proposed protocol based on the synthesis of a similar compound[3]. The

actual experimental conditions may need to be optimized for the synthesis of 2-Bromo-3-
fluoro-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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